Cas no 1082922-19-7 (2-Ethyl-5-(methylsulfonyl)aniline)

• Product Name: 2-Ethyl-5-(methylsulfonyl)aniline
• CAS No: 1082922-19-7
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 2105279
• Update Time: 2023-08-03

2-Ethyl-5-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(methylsulfonyl)benzenamine
• 2-ethyl-5-(methylsulfonyl)aniline
• 2-ethyl-5-methylsulfonylaniline
• 2-ethyl-5-methanesulfonylaniline
• LXLCZYFQFULCFZ-UHFFFAOYSA-N
• 2-Ethyl-5-(methylsulfonyl)aniline

• Inchi： 1S/C9H13NO2S/c1-3-7-4-5-8(6-9(7)10)13(2,11)12/h4-6H,3,10H2,1-2H3
• InChI Key： LXLCZYFQFULCFZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(CC)=C(C=1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Topological Polar Surface Area: 68.5